(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C10H15N3O/c1-4-13-8-9(7-11-13)10(14)5-6-12(2)3/h5-8H,4H2,1-3H3/b6-5+
• InChI Key: GHLDTSBRZPTUIQ-AATRIKPKSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(=O)C=CN(C)C
• Isomeric SMILES: CCN1C=C(C=N1)C(=O)/C=C/N(C)C
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one, also known as DMAPP, is a synthetic compound that has gained significant attention from the scientific community. DMAPP is a versatile molecule that can be used in various applications, including scientific research.

Mechanism of Action

(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one is a small molecule that can interact with various biological targets, including enzymes, receptors, and ion channels. This compound can inhibit or activate these targets, leading to various biochemical and physiological effects. The exact mechanism of action of this compound depends on the specific target and the concentration of the molecule.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. This compound can inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and carbonic anhydrase. This compound can also activate the activity of some enzymes, such as cytochrome P450. This compound can modulate the activity of ion channels, such as the TRPV1 channel, leading to pain relief. This compound can also interact with various receptors, such as the dopamine receptor, leading to potential therapeutic effects.

Advantages and Limitations for Lab Experiments

(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one has several advantages for lab experiments. This compound is a stable and soluble compound that can be easily synthesized in large quantities. This compound is also a versatile molecule that can be used as a building block for the synthesis of various compounds. However, this compound has some limitations for lab experiments. This compound can interact with various biological targets, leading to potential off-target effects. This compound can also have variable activity depending on the specific target and the concentration of the molecule.

Future Directions

(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one has several potential future directions for scientific research. This compound can be used as a building block for the synthesis of novel compounds with potential biological activity. This compound can also be used as a tool for chemical biology to study protein-ligand interactions and enzyme activity. Additionally, this compound can be used in material science to synthesize functional materials with potential applications in electronics, optics, and energy storage. Further research is needed to fully understand the potential applications of this compound in various fields.
Conclusion
In conclusion, this compound is a versatile molecule that has gained significant attention from the scientific community. This compound can be easily synthesized using a simple and efficient method. This compound has various scientific research applications, including drug discovery, chemical biology, and material science. This compound can interact with various biological targets, leading to potential biochemical and physiological effects. This compound has several advantages for lab experiments, but also has some limitations. This compound has several potential future directions for scientific research, and further research is needed to fully understand its potential applications.

Synthesis Methods

(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one can be synthesized using a simple and efficient method. The synthesis involves the reaction of 1-ethyl-4-(dimethylamino)-1H-pyrazole-3-carbaldehyde with ethyl acetoacetate in the presence of a base. The reaction produces this compound as a yellow solid with a high yield of 80-85%. The purity of this compound can be increased by recrystallization using a suitable solvent.

Scientific Research Applications

(E)-3-(dimethylamino)-1-(1-ethylpyrazol-4-yl)prop-2-en-1-one has been used in various scientific research applications, including drug discovery, chemical biology, and material science. This compound is a versatile molecule that can be used as a building block for the synthesis of various compounds. This compound has been used to synthesize novel compounds with potential biological activity, such as anticancer, antifungal, and antibacterial agents. This compound has also been used in chemical biology to study protein-ligand interactions and enzyme activity. Additionally, this compound has been used in material science to synthesize functional materials with potential applications in electronics, optics, and energy storage.